3-(acetylamino)-N-benzylbenzamide

• IUPAC Name: 3-acetamido-N-benzylbenzamide
• InChI: InChI=1S/C16H16N2O2/c1-12(19)18-15-9-5-8-14(10-15)16(20)17-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,17,20)(H,18,19)
• InChI Key: MZDWQTCYMRODEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

"3-(acetylamino)-N-benzylbenzamide" is a compound of interest in the field of organic and medicinal chemistry. It features in various syntheses and applications due to its unique chemical structure and properties.

Synthesis Analysis

The synthesis of compounds structurally related to "this compound" involves several key steps, including cyclization reactions, acylation, and the use of starting materials like aminobenzamide and benzyl chloride. For instance, Jin et al. (2006) described the synthesis of 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole derivatives through cyclization of N'-substituted benzylidene-3,4,5-trimethoxybenzohydrazide in acetic anhydride (Jin, Chen, Song, Chen, Yang, Li, Hu, & Xu, 2006).

Molecular Structure Analysis

The molecular structure of related compounds showcases interesting features like intramolecular hydrogen bonding and specific geometrical conformations. Sarfraz et al. (2019) detailed the crystal structures of C-2 N-substituted anthranilamide derivatives, revealing intricate hydrogen bonding patterns (Sarfraz, Sultana, Tariq, & Parvez, 2019).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to "this compound" are diverse, including reactions with benzoquinone and benzamidine. For example, Schäfer and Falkner (1977) investigated the reaction of 3-Acetyl-2,5-dianilino-1,4-benzoquinone with N1-Phenylbenzamidin, leading to various quinolinequinones (Schäfer & Falkner, 1977).

Physical Properties Analysis

Studies on compounds similar to "this compound" provide insights into their physical properties. For instance, Zhi and Wu (2011) analyzed the crystal packing of 2-(3-hydroxybenzylamino)acetic acid, demonstrating the importance of intermolecular hydrogen bonds in stabilizing the crystal structure (Zhi & Wu, 2011).